Cas no 83734-48-9 (2-hydroxyquinoline-8-carboxylic acid)

• Product Name: 2-hydroxyquinoline-8-carboxylic acid
• CAS No: 83734-48-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD11557274
• CID: 668609
• PubChem ID: 13242997
• Update Time: 2025-04-19

2-hydroxyquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-
• 2-oxo-1,2-dihydroquinoline-8-carboxylic acid
• 2-oxo-1H-quinoline-8-carboxylic acid
• 2-hydroxyquinoline-8-carboxylic acid
• DTXSID40531409
• AKOS006317055
• CS-0456102
• AKOS022642976
• SB68542
• Z2168496107
• SCHEMBL1697008
• 83734-48-9
• EN300-203232
• FT-0748738
• 2-oxo-1,2-dihydroquinoline-8-carboxylicacid

• MDL： MFCD11557274
• Inchi： 1S/C10H7NO3/c12-8-5-4-6-2-1-3-7(10(13)14)9(6)11-8/h1-5H,(H,11,12)(H,13,14)
• InChI Key： IUYCBTVFCWIZRW-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=CC=C(C(=O)O)C=2N1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 473.4±45.0 °C at 760 mmHg
• Flash Point: 240.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-hydroxyquinoline-8-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)